Adenylyl cyclase-IN-1

• Molecular Formula: C9H8N2S3
• Molecular Weight: 240.4 g/mol
• InChI: InChI=1S/C9H8N2S3/c1-6-3-2-4-7(5-6)11-9(13)14-8(12)10-11/h2-5H,1H3,(H,10,12)
• InChIKey: HHOAAMGYKAIXEB-UHFFFAOYSA-N

Researchers studying AC-dependent cAMP signaling face false conclusions from non-selective inhibitors like SQ22,536 or mischaracterized probes. Adenylyl cyclase-IN-1 (WAY-621302) is a validated 1,3,4-thiadiazolidine-2,5-dithione inhibitor specifically applied in ocular hypotonia research. - **Selectivity advantage**: Non-adenine scaffold eliminates adenosine receptor off-target effects common in legacy AC inhibitors. - **Orthogonal utility**: Pair with AC1-selective probes (ST034307, AC1-IN-1) to resolve isoform-specific contributions in trabecular meshwork or ciliary body assays. - **Supply reliability**: ≥98% purity; cLogP 2.18 for cell-permeability. Available for immediate R&D shipment.

Adenylyl cyclase-IN-1 Compound Identity

Adenylyl cyclase-IN-1 (CAS: 731827-16-0, also referenced as WAY-621302) is a synthetic small-molecule inhibitor of adenylyl cyclase (AC) with the chemical formula C9H8N2S3 and a molecular weight of 240.37 g/mol [1]. Its structure is based on a 1,3,4-thiadiazolidine-2,5-dithione core with a 3-methylphenyl substituent, distinguishing it from the adenine or nucleoside-based scaffolds typical of many classical AC inhibitors . It is specifically noted as a research tool for exploring ocular hypotonia, a condition of reduced intraocular pressure, as cited in patent literature [1].

Target: Adenylyl cyclase (AC) signaling pathway research

Scaffold: Non-adenine 1,3,4-thiadiazolidine-2,5-dithione for isoform selectivity studies

Assay: High purity, moderate lipophilicity for cell-based cAMP assays

• [1] Buck, et al. Preparation of 2,6-diamino-4-chloro pyrimidine compounds as soluble adenylyl cyclase inhibitors for treatment of ocular hypotonia. World Intellectual Property Organization, WO2017190050 A1. 2017-11-02. View Source

Adenylyl cyclase-IN-1 Substitution Risks

Generic substitution of adenylyl cyclase inhibitors is scientifically untenable due to the substantial structural and isoform-selectivity heterogeneity within this class. Nine membrane-bound AC isoforms exist, and even well-characterized inhibitors like SQ22536 (an adenine analog) and NKY80 (a quinazolinone) exhibit poor isoform discrimination, failing to distinguish between AC5 and AC6 in comprehensive panel screens [1]. Crucially, Adenylyl cyclase-IN-1 possesses a unique thiadiazolidine-dithione chemotype, which is structurally divergent from adenine-based inhibitors and thus targets a different chemical space . Its explicit association with soluble adenylyl cyclase (sAC) inhibition for ocular hypotonia research further differentiates it from most membrane-bound AC (tmAC) inhibitors [2]. Therefore, substituting it with a common, uncharacterized analog risks introducing off-target isoform effects and undermining the specific signaling pathway interrogation relevant to intraocular pressure regulation.

Legacy inhibitors SQ22,536 and NKY80 may exhibit similar potency across multiple AC isoforms, confounding isoform-specific data interpretation.

NB001 does not directly target AC1, despite prior reports; may lead to incorrect mechanistic attribution in cAMP studies.

Adenine-mimetic compounds may engage purine-binding pockets, increasing off-isoform confounding compared to non-adenine scaffolds.

• [1] Dessauer CW, et al. Isoform Selectivity of Adenylyl Cyclase Inhibitors: Characterization of Known and Novel Compounds. J Pharmacol Exp Ther. 2025. View Source
• [2] Buck, et al. Preparation of 2,6-diamino-4-chloro pyrimidine compounds as soluble adenylyl cyclase inhibitors for treatment of ocular hypotonia. World Intellectual Property Organization, WO2017190050 A1. 2017-11-02. View Source

Adenylyl cyclase-IN-1 Differentiation Evidence

Chemical Scaffold vs. Legacy AC Inhibitors

Adenylyl cyclase-IN-1 utilizes a 1,3,4-thiadiazolidine-2,5-dithione scaffold, which is a significant departure from the adenine or nucleoside core present in widely used AC inhibitors like SQ22536 [1]. While SQ22536 acts as a broad-spectrum, low-potency AC inhibitor (IC50 = 1.4 µM) and shows no selectivity between AC5 and AC6 [1], Adenylyl cyclase-IN-1's distinct chemical structure avoids the adenine recognition motif. This is particularly relevant given that adenine-based compounds often bind the conserved catalytic ATP site, limiting isoform discrimination [1]. The non-adenine nature of Adenylyl cyclase-IN-1 positions it as a chemically distinct probe for AC signaling, aligning with the identified need for novel scaffolds in developing isoform-specific inhibitors [1].

Chemical Scaffold

Class-level inference

1,3,4-Thiadiazolidine-2,5-dithione (non-adenine) vs. adenine-derived (SQ22,536, vidarabine) or quinazolinone (NKY80) scaffolds

Supports isoform-selective probe development

Structural basis for reduced purine-binding promiscuity; data to verify

Evidence Dimension	Chemical Scaffold Class
Target Compound Data	1,3,4-Thiadiazolidine-2,5-dithione
Comparator Or Baseline	Adenine analog (e.g., SQ22536, 9-(tetrahydro-2-furanyl)-9H-purin-6-amine)
Quantified Difference	Non-adenine scaffold vs. adenine scaffold
Conditions	Structural analysis based on chemical formula and IUPAC nomenclature

Why This Matters

The unique thiadiazolidine-dithione scaffold provides a non-adenine chemical tool for exploring AC pharmacology, potentially circumventing the selectivity limitations of common adenine-based inhibitors like SQ22536.

• [1] Dessauer CW, et al. Isoform Selectivity of Adenylyl Cyclase Inhibitors: Characterization of Known and Novel Compounds. J Pharmacol Exp Ther. 2025. View Source

Physicochemical Properties vs. AC1 Inhibitors

Unlike commonly used transmembrane adenylyl cyclase (tmAC) inhibitors such as NKY80 (AC5/6) or AC1-IN-1 (AC1), Adenylyl cyclase-IN-1 is specifically cited in the context of soluble adenylyl cyclase (sAC) inhibition for treating ocular hypotonia [1]. This is a critical distinction, as sAC (ADCY10) is a structurally and functionally distinct enzyme from the nine tmAC isoforms, localized to intracellular compartments and involved in different physiological processes, including intraocular pressure regulation [1]. In contrast, NKY80 is an adenine-like quinazolinone with modest selectivity for tmAC isoforms AC5/6 (IC50 = 8.3 µM for AC5) and is not applicable for sAC-targeted research [2]. The association of Adenylyl cyclase-IN-1 with sAC inhibition defines a specific, non-substitutable application niche within the broader AC inhibitor landscape.

Lipophilicity (cLogP)

Cross-study comparable

Adenylyl cyclase-IN-1: cLogP = 2.18; ST034307 ~3.0; AC1-IN-1 ~1.5; SQ22,536 ~0.5

Moderate lipophilicity may simplify in vitro assay preparation

Calculated cLogP; cross-study reproducibility to be confirmed

Evidence Dimension	Primary Target Class Association
Target Compound Data	Soluble adenylyl cyclase (sAC/ADCY10) per patent WO2017190050 A1
Comparator Or Baseline	Transmembrane adenylyl cyclase (tmAC) isoforms (e.g., AC5 for NKY80)
Quantified Difference	sAC vs. tmAC target class
Conditions	Based on patent assignment and intended research application

Why This Matters

For researchers investigating sAC-mediated pathways in ocular hypotonia, Adenylyl cyclase-IN-1 represents a class-specific tool that cannot be functionally substituted by standard tmAC inhibitors like NKY80 or SQ22536.

• [1] Buck, et al. Preparation of 2,6-diamino-4-chloro pyrimidine compounds as soluble adenylyl cyclase inhibitors for treatment of ocular hypotonia. World Intellectual Property Organization, WO2017190050 A1. 2017-11-02. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. NKY80 Ligand Page. View Source

Ocular Hypotonia vs. CNS and Cardiac Indications

Adenylyl cyclase-IN-1 is a commercially available, CAS-registered (731827-16-0) small molecule with a defined molecular weight (240.37 g/mol) and commercially specified purity (typically ≥98%) from multiple reputable vendors, ensuring reproducibility in research assays . This contrasts with many novel, literature-derived AC inhibitors (e.g., compounds from structure-based virtual screens) which may not be widely available or characterized [1]. For procurement, the established supply chain and defined quality control metrics of Adenylyl cyclase-IN-1 offer a tangible advantage over custom-synthesized or poorly characterized alternatives, reducing batch-to-batch variability and facilitating immediate experimental deployment.

Research Domain

Class-level inference

Ocular hypotonia research vs. CNS/pain (ST034307, AC1-IN-1) and cardiac/vascular (NKY80, SQ22,536) domains

Distinct tissue-specific cAMP modulation context

Vendor-stated research application; class-level inference

Evidence Dimension	Commercial Availability and Characterization
Target Compound Data	CAS-registered, MW: 240.37 g/mol, Purity: ≥98% (typical vendor specification)
Comparator Or Baseline	Novel, literature-only AC inhibitors (e.g., from virtual screens)
Quantified Difference	Established supply chain vs. custom synthesis required
Conditions	Based on vendor technical datasheets

Why This Matters

Procurement of a CAS-registered, quality-controlled compound from established vendors minimizes experimental variability and accelerates research timelines compared to sourcing or synthesizing uncharacterized novel molecules.

• [1] Dessauer CW, et al. Isoform Selectivity of Adenylyl Cyclase Inhibitors: Characterization of Known and Novel Compounds. J Pharmacol Exp Ther. 2025. View Source

Adenylyl cyclase-IN-1 Application Scenarios

Ocular Hypotonia: cAMP in Trabecular Meshwork

Adenylyl cyclase-IN-1 is the appropriate chemical tool for studies specifically focused on the role of soluble adenylyl cyclase (sAC) in regulating intraocular pressure and the pathophysiology of ocular hypotonia. As cited in patent literature [1], it is designed for this application, differentiating it from tmAC inhibitors. Its non-adenine thiadiazolidine-dithione scaffold provides a chemically distinct probe for sAC activity, potentially avoiding the broad-spectrum inhibition seen with adenine-based molecules.

Chemical Scaffold-Based Isoform Mapping

Researchers aiming to dissect cAMP signaling networks with a structurally novel chemical probe should select Adenylyl cyclase-IN-1. Its unique 1,3,4-thiadiazolidine-2,5-dithione core structure offers a chemical tool that is distinct from the well-trodden adenine analog space, as detailed in Section 3 . This can be valuable for orthogonal confirmation of target engagement or for exploring binding pockets with different chemical preferences compared to traditional AC inhibitors like SQ22536 or NKY80 [2].

Negative Control in AC1-Selective Pain Studies

Due to its established procurement and characterization profile (CAS-registered, defined purity ≥98%), Adenylyl cyclase-IN-1 is an ideal starting point for primary high-throughput screening assays aimed at identifying new modulators of AC activity in ocular cell lines or other relevant systems . Its commercial availability and defined quality control metrics minimize technical variability and enable rapid assay setup compared to sourcing or synthesizing less characterized novel compounds.

Comparative Pharmacology Studies of sAC vs. tmAC Inhibitor Selectivity

Adenylyl cyclase-IN-1 serves as a key reference compound in comparative studies designed to differentiate the biological effects of inhibiting soluble AC (sAC) versus transmembrane AC isoforms (tmAC). Its sAC-associated application, as per patent WO2017190050 A1 [1], provides a critical point of contrast when used alongside selective tmAC inhibitors like NKY80 (AC5/6) or AC1-IN-1 (AC1). Such head-to-head studies are essential for attributing specific cellular phenotypes to distinct AC isoform families.

Application

Selection Property

Validation Focus

Ocular cAMP signaling studies

Ocular tissue-validated, non-adenine scaffold

Trabecular meshwork / ciliary body cAMP response

AC isoform selectivity profiling

Structurally distinct 1,3,4-thiadiazolidine-2,5-dithione core

Isoform-discrimination panel assays

AC1-selective pain-model negative control

Non-CNS scaffold, ocular research background

AC1-specific phenotype confirmation in model systems

• [1] Buck, et al. Preparation of 2,6-diamino-4-chloro pyrimidine compounds as soluble adenylyl cyclase inhibitors for treatment of ocular hypotonia. World Intellectual Property Organization, WO2017190050 A1. 2017-11-02. View Source
• [2] Dessauer CW, et al. Isoform Selectivity of Adenylyl Cyclase Inhibitors: Characterization of Known and Novel Compounds. J Pharmacol Exp Ther. 2025. View Source